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Compound of Interest

Compound Name: 4-Bromophenyl acetate

Cat. No.: B118264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromophenyl acetate, a

halogenated aromatic ester. The document details its chemical and physical properties,

synthesis, and spectroscopic data. While direct biological signaling pathways for 4-
Bromophenyl acetate are not extensively documented in current literature, its significance as

a chemical intermediate is highlighted, particularly in relation to its hydrolysis product, 4-

bromophenol, and the structurally related compound, 4-bromophenylacetic acid, which is a key

building block in the synthesis of several active pharmaceutical ingredients.

Chemical and Physical Properties
4-Bromophenyl acetate is a solid at room temperature with a molecular weight of 215.04

g/mol .[1][2] It is also known by other names including p-acetoxybromobenzene and acetic

acid, 4-bromophenyl ester.[3]

Table 1: Physical and Chemical Properties of 4-Bromophenyl acetate
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Property Value Reference

Molecular Formula C₈H₇BrO₂ [2]

Molecular Weight 215.04 g/mol [1][2]

Melting Point 21.5 °C [2]

Boiling Point 251 °C [2]

Density 1.501 g/cm³ [2]

Flash Point 106 °C [2]

Refractive Index 1.544 [2]

InChI Key
XEXHCQJRVMVJMY-

UHFFFAOYSA-N
[1]

CAS Number 1927-95-3 [2]

Spectroscopic Data
The structural characterization of 4-Bromophenyl acetate is confirmed by various

spectroscopic methods.

Table 2: Spectroscopic Data for 4-Bromophenyl acetate

Spectrum Type Data Reference

¹H-NMR (CDCl₃)
2.28 (s, 3H), 6.98 (d, 2H), 7.48

(d, 2H)
[1]

¹³C-NMR
Data available in spectral

databases.

Mass Spectrometry
Data available in spectral

databases.

IR Spectroscopy
Data available in spectral

databases.
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Experimental Protocols
Synthesis of 4-Bromophenyl acetate
A common method for the synthesis of 4-Bromophenyl acetate is the esterification of 4-

bromophenol with acetyl chloride.[1]

Protocol:

Suspend anhydrous aluminum chloride (84 g, 0.486 mol) in methylene chloride (1200 mL).[1]

Cool the suspension on an ice bath and add acetyl chloride (49.2 g, 0.629 mol) while stirring.

[1]

Stir the mixture for 20 minutes on ice.[1]

Add 4-bromophenol (98 g, 0.57 mol) to the mixture and continue stirring at room temperature

for 1 hour.[1]

Quench the reaction by adding ice water and perform an extraction with ethyl acetate.[1]

Wash the organic layer with brine and dry it over anhydrous sodium sulfate.[1]

Remove the solvent under reduced pressure.[1]

Purify the residue by silica gel column chromatography to obtain 4-Bromophenyl acetate
(yield: 104 g, 85%).[1]
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Caption: Synthesis workflow of 4-Bromophenyl acetate.
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Role as a Chemical Intermediate
While 4-Bromophenyl acetate itself does not have extensively reported direct applications in

drug development, its structural analog, 4-bromophenylacetic acid, is a crucial intermediate in

the synthesis of various pharmaceuticals. 4-Bromophenylacetic acid can be synthesized from

precursors like ethyl 4-bromophenylacetate.[4] This highlights the potential of 4-Bromophenyl
acetate and its derivatives in the broader context of medicinal chemistry.

4-Bromophenylacetic acid is a versatile building block due to its reactive carboxylic acid group

and the presence of a bromine atom on the phenyl ring, which allows for further

functionalization. It is a known intermediate in the synthesis of anti-inflammatory agents.

4-Bromophenyl acetate Hydrolysis 4-Bromophenol

Related Intermediate:
4-Bromophenylacetic acid API Synthesis Active Pharmaceutical

Ingredients (e.g., anti-inflammatories)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b118264#literature-review-on-4-bromophenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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